Cas no 887406-43-1 ((3-Hydroxymandelonitrile)acetate)

• Product Name: (3-Hydroxymandelonitrile)acetate
• CAS No: 887406-43-1
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 827037
• PubChem ID: 4157531
• Update Time: 2025-07-12

(3-Hydroxymandelonitrile)acetate Chemical and Physical Properties

Names and Identifiers

• (3-HYDROXYM AND ELONITRILE)ACETATE
• A-(Acetyloxy)-3-hydroxybenzeneacetonitrile
• DTXSID90400055
• [cyano-(3-hydroxyphenyl)methyl] Acetate
• 887406-43-1
• (3-Hydroxymandelonitrile)acetate
• FT-0669724
• AKOS006277009

• Inchi： 1S/C10H9NO3/c1-7(12)14-10(6-11)8-3-2-4-9(13)5-8/h2-5,10,13H,1H3
• InChI Key： HRVSUXZPCHILOC-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C#N)C1C=CC=C(C=1)O

Computed Properties

• Exact Mass: 191.05800
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.3Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Boiling Point: 352.7±27.0 °C at 760 mmHg
• Flash Point: 167.1±23.7 °C
• PSA: 70.32000
• LogP: 1.51998
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(3-Hydroxymandelonitrile)acetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls